Cas no 2228709-85-9 (1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228709-85-9
• MF: C₉H₇BrO₃S
• MW: 275.119080781937
• CID: 6141756
• PubChem ID: 165664298
• Update Time: 2025-07-22

1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1905709
• 2228709-85-9
• 1-(3-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C9H7BrO3S/c10-6-1-2-14-7(6)9(8(12)13)3-5(11)4-9/h1-2H,3-4H2,(H,12,13)
• InChI Key： WOHNUFASVATUQK-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 273.92993g/mol
• Monoisotopic Mass: 273.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.6Ų

Additional information on 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228709-85-9)

1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number 2228709-85-9, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a bromothiophene core appended to a cyclobutene scaffold with an ester functionality, presents a unique combination of structural features that make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The bromothiophene moiety, characterized by the presence of a bromine atom on a thiophene ring, is a well-documented scaffold in medicinal chemistry. Thiophene derivatives are widely recognized for their biological activity, with applications ranging from antiviral to anticancer agents. The introduction of a bromine atom at the 3-position enhances the electrophilicity of the ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures.

The cyclobutene ring in 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid introduces rigidity to the molecule, which can influence its binding affinity and pharmacokinetic properties. The presence of a ketone group at the 3-position of the cyclobutene ring further diversifies its reactivity, allowing for various functionalization strategies. This dual reactivity makes the compound an attractive intermediate for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacological agents. The bromothiophene-cyclobutene hybrid structure exemplified by 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid represents an emerging class of molecules that may exhibit novel mechanisms of action. For instance, studies have suggested that such hybrids could interact with biological targets through multiple binding modes, enhancing their therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The bromothiophene moiety can serve as a recognition element for specific protein targets, while the cyclobutene and ester functionalities provide additional points for interaction or modification. This versatility has led to its investigation in several drug discovery programs aimed at identifying new treatments for various diseases.

Recent advancements in computational chemistry have further facilitated the exploration of 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid. Molecular modeling studies have been instrumental in predicting its binding affinity to potential targets and optimizing its structure for improved efficacy. These computational approaches have complemented experimental efforts, enabling researchers to design more targeted synthetic strategies.

The synthesis of 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid also highlights the importance of innovative synthetic methodologies. The construction of the cyclobutene ring and the integration of the bromothiophene moiety require precise control over reaction conditions to ensure high yield and purity. Recent reports have demonstrated novel catalytic systems that enhance the efficiency of these transformations, making it feasible to produce this compound on larger scales.

From a medicinal chemistry perspective, the structural features of 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid align well with current trends toward molecular diversity and target engagement. The ability to modify both the thiophene and cyclobutene moieties allows for extensive structural exploration, enabling the identification of compounds with optimized pharmacological profiles. This adaptability has made it a valuable building block in numerous synthetic campaigns.

The compound's potential extends beyond traditional drug development applications. Its unique structure has also attracted interest in materials science, where it may serve as a precursor for advanced polymers or functional materials. The combination of electronic and steric properties offered by its framework makes it an intriguing candidate for designing novel materials with tailored properties.

In conclusion, 1-(3-Bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228709-85-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of reactivity and biological potential positions it as a key intermediate in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping future treatments.